Cas no 231303-93-8 (3,3-dimethylcyclobutane-1,1-dicarboxylic acid)

• Product Name: 3,3-dimethylcyclobutane-1,1-dicarboxylic acid
• CAS No: 231303-93-8
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• CID: 5213754
• Update Time: 2025-06-13

3,3-dimethylcyclobutane-1,1-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,1-Cyclobutanedicarboxylic acid, 3,3-dimethyl-
• 3,3-dimethylcyclobutane-1,1-dicarboxylic acid

• Inchi： 1S/C8H12O4/c1-7(2)3-8(4-7,5(9)10)6(11)12/h3-4H2,1-2H3,(H,9,10)(H,11,12)
• InChI Key： SBDFBYFIOYLJHL-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)(C(O)=O)CC(C)(C)C1

Additional information on 3,3-dimethylcyclobutane-1,1-dicarboxylic acid

Professional Introduction to 3,3-dimethylcyclobutane-1,1-dicarboxylic acid (CAS No. 231303-93-8)

3,3-dimethylcyclobutane-1,1-dicarboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 231303-93-8, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This bicyclic dicarboxylic acid features a unique structural framework with a cyclobutane core substituted with two methyl groups at the 3-position and carboxylic acid functional groups at the 1-position. Its distinct molecular architecture not only makes it a subject of interest in synthetic chemistry but also opens up diverse possibilities in drug design and material science applications.

The molecular formula of 3,3-dimethylcyclobutane-1,1-dicarboxylic acid is C₈H₁₀O₄, reflecting its composition of eight carbon atoms, ten hydrogen atoms, and four oxygen atoms. The presence of two carboxylic acid groups (–COOH) at the 1-position endows the compound with acidic properties, making it potentially useful in various chemical reactions such as esterification, amidation, and polycondensation. These reactions are pivotal in the synthesis of polymers, pharmaceutical intermediates, and fine chemicals.

One of the most compelling aspects of 3,3-dimethylcyclobutane-1,1-dicarboxylic acid is its structural rigidity provided by the cyclobutane ring. This rigidity can influence the compound's interactions with biological targets, making it a valuable scaffold in medicinal chemistry. The substitution pattern—specifically the two methyl groups at the 3-position—further modulates its electronic and steric properties, allowing for fine-tuning in drug development. Researchers have explored its potential as a building block for more complex molecules due to its stability and versatility.

In recent years, advancements in computational chemistry and molecular modeling have enabled a deeper understanding of how 3,3-dimethylcyclobutane-1,1-dicarboxylic acid behaves in different environments. These studies have highlighted its potential applications in designing novel ligands for metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). The carboxylic acid groups can act as coordination sites for metal ions, facilitating the construction of porous materials with tailored properties. Such materials are increasingly relevant in applications ranging from gas storage to catalysis.

The pharmaceutical industry has also shown interest in 3,3-dimethylcyclobutane-1,1-dicarboxylic acid due to its structural features that mimic natural products. For instance, researchers have investigated its derivatives as potential inhibitors of enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation. The cyclobutane core is known to enhance binding affinity by restricting conformational flexibility, while the carboxylic acids provide additional interaction points with biological targets. Preclinical studies have begun to explore these interactions further.

Synthetic methodologies for preparing 3,3-dimethylcyclobutane-1,1-dicarboxylic acid have seen significant refinement over time. Traditional approaches often involve cyclization reactions followed by oxidation or carboxylation steps. However, modern techniques such as transition-metal-catalyzed cross-coupling reactions and enzymatic transformations have opened new avenues for synthesis. These methods not only improve yield but also reduce environmental impact by minimizing waste and hazardous byproducts.

The material science applications of 3,3-dimethylcyclobutane-1,1-dicarboxylic acid are equally intriguing. Its ability to form stable polymers and networks makes it suitable for developing advanced materials with specific mechanical and thermal properties. For example, polymers derived from this compound have been tested for use in high-performance coatings and adhesives due to their durability and chemical resistance. Additionally, its incorporation into biodegradable polymers has sparked interest in sustainable packaging solutions.

As research continues to evolve, the potential uses of 3,3-dimethylcyclobutane-1,1-dicarboxylic acid are likely to expand further. Collaborative efforts between chemists, biologists, and engineers will be crucial in unlocking its full potential across multiple disciplines. The compound's unique combination of structural rigidity and functional versatility positions it as a cornerstone material in both academic research and industrial applications.